Cas no 96406-05-2 (Octanedioic acid,2-oxo-)

• Product Name: Octanedioic acid,2-oxo-
• CAS No: 96406-05-2
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 806141
• PubChem ID: 146903
• Update Time: 2025-04-19

Octanedioic acid,2-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid,2-oxo-
• 2-ketosuberate
• 2-Ketosuberic acid
• 2-Oxooctanedioic acid
• alpha-Ketosuberic acid
• SCHEMBL2993356
• Q27149629
• Octanedioic acid, 2-oxo-
• DTXSID50914527
• 96406-05-2
• CHEBI:80587
• 2-Oxooctanedionic acid
• 2-Oxosuberate
• alpha-Ketosuberic acid, >=97.0% (HPLC)
• alpha-Ketosuberate

• MDL： MFCD20640990
• Inchi： 1S/C8H12O5/c9-6(8(12)13)4-2-1-3-5-7(10)11/h1-5H2,(H,10,11)(H,12,13)
• InChI Key： HAGOOZVJLSSXGZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 188.06847348g/mol
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7Ų

Octanedioic acid,2-oxo- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives